1-butyl-5-(2-chlorophenyl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione

• IUPAC Name: 1-butyl-5-(2-chlorophenyl)-6,8-dihydro-5H-pyrimido[4,5-d]pyrimidine-2,4,7-trione
• InChI: InChI=1S/C16H17ClN4O3/c1-2-3-8-21-13-11(14(22)20-16(21)24)12(18-15(23)19-13)9-6-4-5-7-10(9)17/h4-7,12H,2-3,8H2,1H3,(H2,18,19,23)(H,20,22,24)
• InChI Key: ZDMLXFIIIHQEIW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C(NC(=O)N2)C3=CC=CC=C3Cl)C(=O)NC1=O
• Molecular Formula: C16H17ClN4O3
• Molecular Weight: 348.78 g/mol
• CAS No.: 1172470-16-4

Description

1-butyl-5-(2-chlorophenyl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione is a useful research compound. Its molecular formula is C16H17ClN4O3 and its molecular weight is 348.79. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Properties

1-butyl-5-(2-chlorophenyl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione and its derivatives have been explored for their potential as antioxidants. A study by Cahyana, Liandi, and Zaky (2020) found that certain pyrimido[4,5-d]pyrimidine derivatives exhibit significant antioxidant activity, with variations in the derivative structures affecting their efficacy (Cahyana, Liandi, & Zaky, 2020).

Spectroscopic and Thermal Studies

The compound's spectroscopic and thermal properties have been the subject of research. Vyas et al. (2013) conducted a detailed study on the spectroscopic, thermal, and dielectric properties of n-butyl pyrimidine derivatives, offering insights into their stability and potential applications in various fields (Vyas, Pansuriya, Naliapara, & Joshi, 2013).

Antibacterial Properties

A study by Cieplik et al. (2008) found that 1,2,3-aryl-1,2,3,4-tetrahydropyrimido[4,5-d]pyrimidine derivatives, which include similar compounds, exhibited notable antibacterial properties. The study highlighted the importance of the pyrimido[4,5-d]pyrimidine system and the substituents attached to phenyl rings in determining their antibacterial efficacy (Cieplik, Raginia, Pluta, Gubrynowicz, Bryndal, & Lis, 2008).

Antitumor Activity

Research by Gineinah, Nasr, Badr, and El-Husseiny (2013) on pyrido[2,3-d]pyrimidine derivatives, including compounds structurally related to this compound, revealed significant antitumor activity. Their study suggested potential chemotherapeutic applications for these compounds (Gineinah, Nasr, Badr, & El-Husseiny, 2013).

Antimicrobial Evaluation

Abdelghani, Said, Assy, and Hamid (2017) synthesized and evaluated the antimicrobial properties of new pyrimidine and condensed pyrimidine derivatives. Their findings contribute to the understanding of the antimicrobial potential of compounds within this chemical class, including this compound (Abdelghani, Said, Assy, & Hamid, 2017).